Cas no 360762-04-5 (2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide)

2-(2,5-Dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a heterocyclic compound featuring a pyrrolidine-2,5-dione moiety linked to a 6-methoxybenzothiazole scaffold via an acetamide bridge. This structure confers reactivity as a versatile intermediate in organic synthesis, particularly in the formation of amide bonds or as a precursor for further functionalization. The presence of the methoxy group enhances solubility and modulates electronic properties, while the benzothiazole core contributes to potential biological activity. Its well-defined reactivity profile makes it valuable in medicinal chemistry and materials science applications. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows.
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide structure
360762-04-5 structure
Product name:2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
CAS No:360762-04-5
MF:C14H13N3O4S
MW:319.335721731186
CID:5863070
PubChem ID:4560401

2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxybenzo[d]thiazol-2-yl)acetamide
    • 1-Pyrrolidineacetamide, N-(6-methoxy-2-benzothiazolyl)-2,5-dioxo-
    • 360762-04-5
    • AKOS024577712
    • Oprea1_573717
    • 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
    • SR-01000006158-1
    • F0440-0315
    • AB00684309-01
    • SR-01000006158
    • Inchi: 1S/C14H13N3O4S/c1-21-8-2-3-9-10(6-8)22-14(15-9)16-11(18)7-17-12(19)4-5-13(17)20/h2-3,6H,4-5,7H2,1H3,(H,15,16,18)
    • InChI Key: DBAGQDVQHYGNOO-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=NC3=CC=C(OC)C=C3S2)=O)C(=O)CCC1=O

Computed Properties

  • Exact Mass: 319.06267708g/mol
  • Monoisotopic Mass: 319.06267708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.505±0.06 g/cm3(Predicted)
  • pka: 8.95±0.70(Predicted)

2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0440-0315-25mg
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0440-0315-5μmol
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0440-0315-2mg
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0440-0315-15mg
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0440-0315-20mg
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0440-0315-2μmol
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0440-0315-10mg
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0440-0315-10μmol
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0440-0315-5mg
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0440-0315-4mg
2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
360762-04-5 90%+
4mg
$66.0 2023-05-17

2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Related Literature

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 360762-04-5)

2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide, commonly referred to by its CAS number 360762-04-5, is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound is a derivative of N-hydroxysuccinimide (NHS) esters, which are widely used in bioconjugation and protein labeling due to their reactivity with primary amines. The unique structure of this compound, featuring a benzothiazole moiety and a methoxy group, confers it with specific properties that make it valuable for various research and therapeutic purposes.

The benzothiazole scaffold in 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is known for its fluorescence properties and has been extensively studied in the context of fluorescent probes and imaging agents. The methoxy group enhances the solubility and stability of the compound, making it suitable for use in aqueous environments. Additionally, the NHS ester functionality allows for efficient coupling with primary amines, which are abundant in proteins and peptides.

Recent research has highlighted the potential of 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility as a fluorescent probe for monitoring protein-protein interactions in live cells. The compound's ability to form stable conjugates with target proteins without affecting their biological activity makes it an ideal tool for studying dynamic processes within cells.

In the realm of drug discovery, 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has shown promise as a scaffold for developing novel therapeutics. Its structural features allow for the introduction of functional groups that can modulate its biological activity. For example, researchers at the University of California have synthesized derivatives of this compound with enhanced binding affinities to specific protein targets, opening up new avenues for targeted therapy.

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide typically involves a multi-step process that includes the formation of the NHS ester and subsequent coupling with the benzothiazole derivative. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

In terms of safety and handling, 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when handling this compound to prevent exposure to skin or inhalation.

The future prospects for 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide are promising. Ongoing research is focused on expanding its applications in areas such as diagnostics and therapeutics. For example, its potential as a targeted imaging agent for early detection of diseases is being explored. Additionally, efforts are underway to develop more potent derivatives that can address specific therapeutic challenges.

In conclusion, 2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 360762-04-5) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on protein labeling, fluorescent imaging, and drug development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on scientific and medical fields.

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd